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Compound of Interest

Compound Name: 2-tert-Butoxyethanol

Cat. No.: B042023 Get Quote

Notice to Researchers, Scientists, and Drug Development Professionals:

Comprehensive safety data, detailed handling procedures, and in-depth toxicological

information for 2-tert-Butoxyethanol (CAS No. 7580-85-0) are not extensively available in

publicly accessible resources. The majority of available safety and toxicological literature

pertains to its isomer, 2-Butoxyethanol (CAS No. 111-76-2). Due to the structural differences

between these two compounds, their toxicological and chemical properties are not

interchangeable. Therefore, extreme caution is advised when handling 2-tert-Butoxyethanol,
and a thorough risk assessment should be conducted before any use.

This guide summarizes the limited available data for 2-tert-Butoxyethanol and provides

general safety precautions based on the known hazards of similar chemical compounds. The

information herein should be supplemented with internal safety assessments and, where

possible, direct consultation with the chemical supplier.

Chemical and Physical Properties
The following table summarizes the known physical and chemical properties of 2-tert-
Butoxyethanol. This data is essential for understanding its behavior under various laboratory

conditions.
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Property Value Reference

CAS Number 7580-85-0

Molecular Formula C6H14O2

Molecular Weight 118.174 g/mol

Boiling Point 144.0 ± 8.0 °C at 760 mmHg

Flash Point 47.3 ± 7.7 °C

Density 0.9 ± 0.1 g/cm³

Vapor Pressure 2.1 ± 0.6 mmHg at 25°C

LogP 0.43

Refractive Index 1.417

Known Toxicological Data
Toxicological information for 2-tert-Butoxyethanol is scarce. The available data points to

potential hazards upon inhalation.

Test Type
Route of
Exposure

Species
Dose/Durati
on

Toxic
Effects

Reference

LCLo (Lowest

published

lethal

concentration

)

Inhalation Rat 2400 ppm/5H

Behavioral

(coma),

Kidney/Ureter

/Bladder

(hematuria)

Given the limited data, it is prudent to assume that 2-tert-Butoxyethanol may pose other

health risks, including but not limited to skin and eye irritation, and potential target organ

toxicity.
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Handling Precautions and Personal Protective
Equipment (PPE)
Due to the lack of a comprehensive Safety Data Sheet (SDS), the following handling

precautions are based on general best practices for handling volatile organic compounds with

some known toxicity.

Work with 2-tert-Butoxyethanol should be conducted in a well-ventilated laboratory,

preferably within a certified chemical fume hood.

Ensure that an eyewash station and safety shower are readily accessible in the immediate

work area.

Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye

contact.

Skin Protection: Wear chemically resistant gloves (e.g., nitrile, neoprene). The specific glove

material should be selected based on breakthrough time and permeation rate data, which

should be requested from the glove manufacturer or the chemical supplier. A lab coat or

chemical-resistant apron should also be worn.

Respiratory Protection: If work cannot be conducted in a fume hood or if there is a risk of

exceeding exposure limits, a NIOSH-approved respirator with an organic vapor cartridge is

recommended.

The following diagram illustrates the recommended PPE for handling 2-tert-Butoxyethanol.
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Recommended PPE to prevent routes of exposure.

First Aid Measures
In the absence of specific first aid guidance for 2-tert-Butoxyethanol, the following general

procedures should be followed in case of exposure.

Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer

oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical

attention.

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with

soap and water for at least 15 minutes. Seek medical attention if irritation develops or

persists.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.
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The logical flow for responding to an exposure event is outlined in the diagram below.
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First aid workflow following an exposure event.

Experimental Protocols
Detailed experimental protocols for safety and toxicity testing of 2-tert-Butoxyethanol are not

available in the public domain. Researchers should develop and validate their own protocols

based on established methodologies for similar chemicals. For instance, acute toxicity studies

could be designed based on OECD guidelines, adapting them for the specific properties of 2-
tert-Butoxyethanol. Any such testing should be conducted by trained professionals in a facility

equipped to handle hazardous materials.

Signaling Pathways
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There is currently no published research detailing the specific signaling pathways affected by 2-
tert-Butoxyethanol exposure. Given the limited toxicological data, it is not possible to

construct a diagram of its mechanism of action. Researchers investigating the toxicology of this

compound will need to conduct initial screening studies to identify potential cellular and

molecular targets.

Disclaimer: This document is intended for informational purposes only and is based on limited

available data. It is not a substitute for a formal Safety Data Sheet (SDS) or a comprehensive

risk assessment. All laboratory personnel must be thoroughly trained on the potential hazards

and

To cite this document: BenchChem. [An In-depth Technical Guide to 2-tert-Butoxyethanol:
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042023#2-tert-butoxyethanol-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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